Cas no 2172589-32-9 (4-chloro-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}benzoic acid)

• Product Name: 4-chloro-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}benzoic acid
• CAS No: 2172589-32-9
• MF: C₂₆H₂₃ClN₂O₆
• MW: 494.923626184464
• CID: 6186373
• PubChem ID: 165607129
• Update Time: 2025-06-13

4-chloro-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}benzoic acid
• 2172589-32-9
• 4-chloro-2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetamido}benzoic acid
• EN300-1482473

• Inchi： 1S/C26H23ClN2O6/c27-16-9-10-21(25(31)32)23(13-16)29-24(30)15-34-12-11-28-26(33)35-14-22-19-7-3-1-5-17(19)18-6-2-4-8-20(18)22/h1-10,13,22H,11-12,14-15H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： YNTXRXLWOHDWQO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)O)=C(C=1)NC(COCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 494.1244642g/mol
• Monoisotopic Mass: 494.1244642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 114Ų

Additional information on 4-chloro-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}benzoic acid

Introduction to 4-chloro-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}benzoic acid (CAS No. 2172589-32-9)

4-chloro-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}benzoic acid, identified by its CAS number 2172589-32-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a benzoic acid core substituted with multiple functional groups. The presence of a chloro group, a fluorenylmethoxycarbonyl moiety, and an aminoethyl chain attached through an acetamide linkage contributes to its unique chemical properties and potential biological activities.

The structural complexity of 4-chloro-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}benzoic acid makes it a promising candidate for further investigation in medicinal chemistry. The fluorenylmethoxycarbonyl (Fmoc) group is particularly noteworthy, as it is commonly used in peptide synthesis and protection strategies. However, in this context, it serves as a substituent that may influence the compound's solubility, stability, and interactions with biological targets. The aminoethyl chain introduces a polar region, potentially enhancing water solubility and facilitating interactions with polar biomolecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high precision. Studies suggest that the chloro group and the fluorenylmethoxycarbonyl moiety may engage in specific interactions with residues in target proteins, while the aminoethyl chain could form hydrogen bonds or participate in hydrophobic interactions. These insights are crucial for designing derivatives with improved pharmacokinetic profiles and enhanced binding affinity.

The benzoic acid core is a well-known pharmacophore found in numerous therapeutic agents, including nonsteroidal anti-inflammatory drugs (NSAIDs) and antibiotics. The substitution pattern in 4-chloro-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}benzoic acid may confer specific biological activities depending on the functional groups' spatial arrangement. For instance, the acetamide linkage could modulate enzyme inhibition or receptor binding, while the overall charge distribution may influence cellular uptake and distribution.

In the realm of drug discovery, the synthesis of 4-chloro-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}benzoic acid represents a significant step forward in developing novel therapeutic entities. Researchers are exploring its potential as an intermediate in multi-step synthetic routes, aiming to generate libraries of analogs with tailored properties. High-throughput screening (HTS) and structure-based drug design (SBDD) methodologies are being employed to identify lead compounds with desired pharmacological effects.

One particularly exciting area of research involves the exploration of 4-chloro-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}benzoic acid as a modulator of inflammatory pathways. Emerging evidence suggests that targeting specific enzymes or receptors involved in inflammation could lead to the development of more effective anti-inflammatory agents. The compound's unique structural features may allow it to interact with key inflammatory mediators, such as cyclooxygenase (COX) or lipoxygenase enzymes, thereby reducing inflammation without causing significant side effects.

Another promising application lies in its potential use as an anticancer agent. Cancer research has identified numerous targets that could be modulated by small molecules to inhibit tumor growth or induce apoptosis. The presence of both hydrophobic and hydrophilic regions in 4-chloro-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}benzoic acid makes it well-suited for interacting with membrane-bound receptors or intracellular signaling proteins involved in cancer progression. Preclinical studies are underway to evaluate its efficacy and safety profile in various cancer models.

The synthesis of 4-chloro-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}benzoic acid presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning to ensure high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions or enzymatic transformations, may be employed to construct key intermediates efficiently. Additionally, green chemistry principles are being integrated into synthetic protocols to minimize waste and improve sustainability.

In conclusion,4-chloro-2-{2-2-({(9H-fluoren- 9 -yl)methoxycarbonyl}amino)ethoxyacetamido}benzoic acid (CAS No. 2172589- 32 - 9) is a structurally intricate compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive scaffold for developing novel therapeutic agents. Ongoing studies aim to elucidate its biological activities and optimize its pharmacological properties, paving the way for new treatments targeting various diseases. As our understanding of molecular interactions continues to evolve, compounds like this will play a crucial role in advancing drug discovery efforts worldwide.